2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate

• IUPAC Name: (2-naphthalen-1-yl-2-oxoethyl) 2-(methylamino)benzoate
• InChI: InChI=1S/C20H17NO3/c1-21-18-12-5-4-10-17(18)20(23)24-13-19(22)16-11-6-8-14-7-2-3-9-15(14)16/h2-12,21H,13H2,1H3
• InChI Key: ZFFOLBJVXXBXHQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC=C1C(=O)OCC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H17NO3
• Molecular Weight: 319.4 g/mol

Description

2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate, also known as NMAE, is an important organic compound that has been extensively studied in scientific research. It belongs to the class of benzamide derivatives and has shown significant potential in various applications, including drug design and development, chemical synthesis, and biological research.

Mechanism of Action

The mechanism of action of 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate is not fully understood, but it is believed to act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It is also believed to act on the central nervous system to produce analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate can reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate in lab experiments include its high purity, stability, and low toxicity. However, its solubility in water is limited, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate. One area of interest is the development of more efficient and cost-effective synthesis methods. Another area of interest is the investigation of the potential use of 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate in the treatment of other diseases such as cancer and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate and its potential side effects.

Synthesis Methods

The synthesis of 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate involves the reaction of 2-(1-naphthyl)acetic acid with thionyl chloride to form 2-(1-naphthyl)acetyl chloride, which is then reacted with 2-(methylamino)benzoic acid to form 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate. This method has been optimized and improved over the years, resulting in high yields and purity of the final product.

Scientific Research Applications

2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate has been extensively studied for its potential use in drug design and development. It has been shown to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various diseases such as arthritis, cancer, and neuropathic pain. Additionally, 2-(1-naphthyl)-2-oxoethyl 2-(methylamino)benzoate has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.